Cas no 1311164-69-8 (Carbon monoxide;chloro(hydrido)ruthenium;2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanylethyl]ethanamine)

• Product Name: Carbon monoxide;chloro(hydrido)ruthenium;2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanylethyl]ethanamine
• CAS No: 1311164-69-8
• MF: C₁₇H₃₇ClNOP₂Ru
• MW: 469.952305555344
• MDL: MFCD30475646
• CID: 4727029
• PubChem ID: 124220174
• Update Time: 2024-11-07

Carbon monoxide;chloro(hydrido)ruthenium;2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanylethyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• Carbonylchlorohydrido[bis(2-di-i-propylphosphinoethyl)amine]ruthenium(II)
• Carbon monoxide;chloro(hydrido)ruthenium;2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanylethyl]ethanamine
• 1311164-69-8
• MFCD30475646
• Carbonylchlorohydrido[bis(2-di-i-propylphosphinoethyl)amine]ruthenium(II), min. 97%

• MDL： MFCD30475646
• Inchi： 1S/C16H37NP2.CO.ClH.Ru/c1-13(2)18(14(3)4)11-9-17-10-12-19(15(5)6)16(7)8;1-2;;/h13-17H,9-12H2,1-8H3;;1H;/q;;;+1/p-1
• InChI Key： LKUJUKPHPIGMRV-UHFFFAOYSA-M
• SMILES： [Ru]Cl.P(C(C)C)(C(C)C)CCNCCP(C(C)C)C(C)C.[O+]#[C-]

Computed Properties

• Exact Mass: 471.116057g/mol
• Monoisotopic Mass: 471.116057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13